Cas no 864350-86-7 (N-methylazetidine-3-carboxamide)

N-methylazetidine-3-carboxamide structure

864350-86-7 structure

Product Name:N-methylazetidine-3-carboxamide

CAS No:864350-86-7

MF:C₅H₁₀N₂O

MW:114.145700931549

MDL:MFCD18381450

CID:2117142

PubChem ID:59597796

Update Time:2023-11-20

N-methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-methyl-3-Azetidinecarboxamide
- N-methylazetidine-3-carboxamide
- MDL： MFCD18381450
- Inchi： 1S/C5H10N2O/c1-6-5(8)4-2-7-3-4/h4,7H,2-3H2,1H3,(H,6,8)
- InChI Key： FGXXCOXDQDQWHX-UHFFFAOYSA-N
- SMILES： O=C(C1CNC1)NC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 98.6
Topological Polar Surface Area: 41.1

N-methylazetidine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N303991-100mg	n-methylazetidine-3-carboxamide	864350-86-7		100mg	$ 230.00	2022-06-03
TRC	N303991-500mg	n-methylazetidine-3-carboxamide	864350-86-7		500mg	$ 865.00	2022-06-03
TRC	N303991-1g	n-methylazetidine-3-carboxamide	864350-86-7		1g	$ 1315.00	2022-06-03
eNovation Chemicals LLC	Y1056301-1g	N-methyl-3-Azetidinecarboxamide	864350-86-7	95%	1g	$585	2024-07-28
eNovation Chemicals LLC	Y1056301-5g	N-methyl-3-Azetidinecarboxamide	864350-86-7	95%	5g	$885	2024-07-28
Enamine	EN300-152108-0.05g	N-methylazetidine-3-carboxamide	864350-86-7	95.0%	0.05g	$141.0	2025-02-20
Enamine	EN300-152108-0.1g	N-methylazetidine-3-carboxamide	864350-86-7	95.0%	0.1g	$148.0	2025-02-20
Enamine	EN300-152108-0.25g	N-methylazetidine-3-carboxamide	864350-86-7	95.0%	0.25g	$154.0	2025-02-20
Enamine	EN300-152108-0.5g	N-methylazetidine-3-carboxamide	864350-86-7	95.0%	0.5g	$162.0	2025-02-20
Enamine	EN300-152108-1.0g	N-methylazetidine-3-carboxamide	864350-86-7	95.0%	1.0g	$168.0	2025-02-20

N-methylazetidine-3-carboxamide Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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